Cas no 343339-02-6 (Benzonitrile,4-acetyl-2-hydroxy-)

Benzonitrile,4-acetyl-2-hydroxy- structure
343339-02-6 structure
Product Name:Benzonitrile,4-acetyl-2-hydroxy-
CAS No:343339-02-6
MF:C9H7NO2
MW:161.157382249832
CID:302324
PubChem ID:18768836
Update Time:2025-04-19

Benzonitrile,4-acetyl-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-acetyl-2-hydroxy-
    • 2-Hydroxy-4-acetylbenzonitrile
    • NRBBOIBHJHZBPU-UHFFFAOYSA-N
    • SCHEMBL6970906
    • ZB0725
    • 343339-02-6
    • 4-acetyl-2-hydroxybenzonitrile
    • Benzonitrile,4-acetyl-2-hydroxy-(9ci)
    • Inchi: 1S/C9H7NO2/c1-6(11)7-2-3-8(5-10)9(12)4-7/h2-4,12H,1H3
    • InChI Key: NRBBOIBHJHZBPU-UHFFFAOYSA-N
    • SMILES: OC1=C(C#N)C=CC(C(C)=O)=C1

Computed Properties

  • Exact Mass: 161.04771
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • PSA: 61.09
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